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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764

Introduction

Acid Red 119 is a synthetic anionic dye belonging to the azo class, widely utilized in the textile
industry for dyeing protein fibers.[1][2] Its molecular formula is C31H25NsNa20e6S2.[2][3] This
dye is particularly effective for coloring wool, silk, and nylon, as well as leather and paper.[1][2]
[4][5][6] It is known for producing vibrant red shades with good light and wash fastness.[1][4]
The application of Acid Red 119, like other acid dyes, requires an acidic dyebath to facilitate
the electrostatic interaction between the anionic dye molecules and the cationic groups present
in protein and polyamide fibers.[5] These application notes provide a comprehensive protocol
for researchers and scientists conducting textile dyeing experiments with Acid Red 119.

Product Information

Table 1: Chemical and Physical Properties of Acid Red 119
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Property Value

C.I. Name Acid Red 119

Molecular Formula C31H25NsNa206S2[2][3]
Molecular Weight 637.67 g/mol [2][3]

CAS Number 12220-20-1 / 70210-06-9[2][3]
Appearance Red Powder[3]

Solubility Soluble in water[1][4]

Purity 95% - 99%][7]

Health and Safety Precautions

Acid Red 119 may cause skin and eye irritation.[3][8][9] Ingestion can be harmful.[3] It is
essential to handle the dye powder in a well-ventilated area or a chemical fume hood to
minimize dust inhalation.[3] Always wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.[3][8] An eyewash station and safety shower
should be readily accessible.[3]

Table 2: Recommended Safety Measures
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Precaution Description

Safety goggles, chemical-resistant gloves, lab

Personal Protective Equipment
coat.[3][8]

] ) Use in a well-ventilated area or under a
Engineering Controls )
chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.
Handling Minimize dust generation. Wash hands

thoroughly after handling.[3][8]

Store in a cool, dry place in a tightly sealed

Storage
container.[4]
In case of eye contact, rinse immediately with
plenty of water for at least 15 minutes. For skin
contact, wash with soap and water. If inhaled,
First Aid move to fresh air. If ingested, give 2-4 cupfuls of

milk or water if the person is conscious. Seek
medical attention if irritation or other symptoms

persist.[3]

Experimental Protocols

Materials and Reagents
e Acid Red 119 dye powder

o Textile substrate (e.g., wool, silk, or nylon fabric)

» Distilled or deionized water

» Acetic acid or citric acid (for pH adjustment)

e Leveling agent (optional, for uniform dyeing)

e Sodium chloride (NaCl) or sodium sulfate (Na2S0Oa4) (optional, to aid exhaustion)

» Non-ionic detergent (for scouring and washing)
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Beakers or dyeing vessels
Heating plate or water bath
Stirring rods

pH meter or pH strips

Graduated cylinders and pipettes

Weighing balance

Pre-treatment of Textile Substrate (Scouring)

Before dyeing, it is crucial to remove any impurities such as oils, waxes, and sizes from the

fabric that could hinder dye uptake.[10]

Prepare a scouring bath containing 1-2 g/L of a non-ionic detergent in distilled water.
Immerse the textile substrate in the bath.
Heat the bath to 60-70°C and maintain for 30 minutes with occasional stirring.

Rinse the fabric thoroughly with warm water, followed by a cold water rinse until all detergent
is removed.

Squeeze out excess water and proceed to the dyeing step. The fabric should be dyed while
still damp.

Dye Bath Preparation and Dyeing Procedure

This protocol is based on a 2% depth of shade (dye weight relative to fabric weight) and a

material-to-liquor ratio of 1:20. Adjustments can be made as needed for your specific

experimental requirements.

Table 3: Standard Dyeing Recipe for Acid Red 119
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Component

Concentration

Acid Red 119

2% on weight of fiber (owf)

Acetic Acid (to adjust pH)

to pH 4.5 - 5.5[11]

Leveling Agent 1 g/L[11]
Material to Liquor Ratio 1:20[11]
Dyeing Temperature 90°CJ[11][12]

Dyeing Time

30 - 60 minutes[11][12]

Procedure:

o Accurately weigh the dry textile substrate. For this example, we will assume a 10g sample.

» Calculate the required amount of dye: 10g fabric * 2% = 0.2g Acid Red 119.

o Calculate the total volume of the dye bath: 10g fabric * 20 (liquor ratio) = 200 mL.

e In a beaker, create a paste of the weighed Acid Red 119 powder with a small amount of

warm water.[10] Gradually add more hot water to dissolve the dye completely.

» In a separate, larger dyeing vessel, add the required amount of water (e.g., approximately

180 mL to start).

o Add the leveling agent (if used) and stir to dissolve.

o Transfer the dissolved dye solution to the dyeing vessel and mix well.

» Adjust the pH of the dye bath to 4.5 - 5.5 using acetic acid.[11] Verify with a pH meter.

o Immerse the pre-wetted textile substrate into the dye bath at room temperature.

o Gradually raise the temperature of the dye bath to 90°C over 30 minutes.[11][12]

e Maintain the temperature at 90°C for 30-60 minutes, stirring gently and periodically to ensure

even dyeing.[11][12]
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 After the dyeing time has elapsed, turn off the heat and allow the dye bath to cool down
gradually before removing the fabric. This helps to prevent thermal shock to the fibers.

Post-treatment (Rinsing and Washing)

» Remove the dyed substrate from the cooled dye bath.
e Rinse the fabric under cold running water until the water runs clear.

» Perform a soaping wash to remove any unfixed dye. Prepare a bath with 1-2 g/L of non-ionic
detergent at 50°C. Wash the fabric for 10-15 minutes.

» Rinse the fabric again with warm water, followed by a final cold water rinse.

e Squeeze out excess water and air dry the dyed fabric away from direct sunlight.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the textile dyeing protocol for Acid Red 119.

Fabric Scouring Dye Bath i s Rinsing & Soaping Dryin
(Pre-treatment) Preparation veing (Post-treatment) ying

Click to download full resolution via product page
Caption: Workflow for Textile Dyeing with Acid Red 119.

The interaction between Acid Red 119 and protein fibers is primarily an electrostatic attraction.
The acidic conditions of the dyebath are crucial for this process.
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Caption: Simplified Mechanism of Acid Dyeing on Protein Fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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